{[(2-Methylphenyl)methyl]carbamoyl}methyl 3,4-dimethylbenzoate

• IUPAC Name: [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 3,4-dimethylbenzoate
• InChI: InChI=1S/C19H21NO3/c1-13-8-9-16(10-15(13)3)19(22)23-12-18(21)20-11-17-7-5-4-6-14(17)2/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key: ILHQERKRIIFUFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OCC(=O)NCC2=CC=CC=C2C)C
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• CAS No.: 1795031-74-1

Description

{[(2-Methylphenyl)methyl]carbamoyl}methyl 3,4-dimethylbenzoate is a synthetic organic compound characterized by a benzoate ester core substituted with 3,4-dimethyl groups. The carbamoyl moiety is derived from (2-methylphenyl)methylamine, forming a methyl carbamate linkage. While its specific applications remain under investigation, its structural features suggest relevance in pharmaceutical or agrochemical research, particularly in drug design targeting enzyme inhibition or receptor modulation .

Biological Activity

{[(2-Methylphenyl)methyl]carbamoyl}methyl 3,4-dimethylbenzoate is a compound of interest due to its potential biological activities, particularly in the field of medicinal chemistry. This article explores its biological properties, mechanisms of action, and relevant case studies, drawing from diverse research sources.

Chemical Structure and Properties

• Chemical Formula : C19H21NO3
• Molecular Weight : 313.38 g/mol
• CAS Registry Number : 38404-42-1
• IUPAC Name : {[(2-Methylphenyl)methyl]carbamoyl}methyl 3,4-dimethylbenzoate

The compound features a benzoate moiety linked to a carbamoyl group, which may contribute to its biological activity by influencing its interaction with biological targets.

Biological Activity Overview

The biological activity of {[(2-Methylphenyl)methyl]carbamoyl}methyl 3,4-dimethylbenzoate has been investigated in various contexts, including its potential as an anticancer agent and its effects on cellular mechanisms.

Anticancer Activity

Recent studies have highlighted the compound's cytotoxic effects against several cancer cell lines. For instance, in a study evaluating a related compound's effectiveness against glioblastoma and neuroblastoma cells, significant growth inhibition was observed at nanomolar concentrations. The compound demonstrated lower lethal concentrations (LC50) compared to existing treatments, suggesting enhanced efficacy in targeting resistant cancer cells .

Table 1: Cytotoxicity Data of Related Compounds

Compound	Cell Line	LC50 (nM)	Mechanism of Action
Compound 1	U87 (Glioblastoma)	200	G2/M phase arrest
Compound 2	BE (Neuroblastoma)	18.9	Apoptosis induction
Compound 3	SK (Neuroblastoma)	>3000	Less effective compared to Compound 1

The mechanism behind the anticancer activity of {[(2-Methylphenyl)methyl]carbamoyl}methyl 3,4-dimethylbenzoate appears to involve:

• Cell Cycle Arrest : The compound induces G2/M phase arrest in cancer cells, preventing them from successfully dividing.
• Induction of Apoptosis : Morphological changes indicative of apoptosis were observed in treated cells, including increased nuclear size and condensation .
• Enhanced Drug Delivery : The hydrophobic nature of the compound may facilitate better brain uptake when administered orally, enhancing its therapeutic potential against brain tumors .

Case Studies and Research Findings

Several studies have investigated the biological activity of related compounds with structural similarities to {[(2-Methylphenyl)methyl]carbamoyl}methyl 3,4-dimethylbenzoate:

• Study on Antitumor Efficacy :
  • A study assessed the cytotoxicity of methyl benzoates against various cancer cell lines. Results indicated that compounds with similar structures exhibited significant antiproliferative effects, with some derivatives showing promise as therapeutic agents in clinical settings .
• Mechanistic Insights from In Vitro Studies :
  • In vitro assays revealed that treatment with certain benzoate derivatives led to significant alterations in cell cycle dynamics and apoptosis markers. These findings support the hypothesis that structural modifications can enhance biological activity .
• Patent Literature Review :
  • A review of patent literature reveals ongoing interest in developing benzoate derivatives as kinase inhibitors and their potential roles in cancer therapy . This underscores the relevance of structural variations in enhancing therapeutic efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s closest analogues include carbamate- and benzoate-containing molecules. Key comparisons are outlined below:

Table 1: Structural and Functional Comparison

Compound Name	Benzoate Substituents	Carbamoyl Substituent	Primary Use/Activity	Reference
Target Compound	3,4-dimethyl	(2-Methylphenyl)methyl	Research (hypothetical)	—
Methyl (3-hydroxyphenyl)-carbamate	3-hydroxy	Phenyl	Unknown (industrial)
4-[[5-[((2R)-2-Methyl-4,4,4-Trifluorobutyl)carbamoyl]-1-methylindol-3-yl]methyl]-3-methoxy-N-[(2-methylphenyl)sulfonyl]benzamide	3-methoxy, sulfonamide	Indole-trifluorobutyl	Leukotriene antagonist
Triflusulfuron methyl ester	Sulfonyl-triazine	N/A (sulfonylurea herbicide)	Herbicide

Key Observations:

• Substituent Lipophilicity : The 3,4-dimethyl groups on the benzoate ring enhance lipophilicity compared to polar substituents like 3-hydroxy () or sulfonamide groups (). This may improve membrane permeability in drug candidates .
• Carbamoyl vs.

Pharmacological and Agrochemical Relevance

• Leukotriene Antagonist Analogues : The compound in shares a 2-methylphenyl sulfonamide group with the target compound but incorporates a fluorinated indole-carboxamide scaffold. This highlights the importance of fluorinated and aromatic groups in enhancing binding affinity to inflammatory targets .
• Herbicide Derivatives : Unlike triflusulfuron methyl ester (), the target compound lacks a triazine-sulfonylurea motif, suggesting divergent mechanisms of action. Carbamates are typically less persistent in the environment than sulfonylureas, which may reduce ecological toxicity .

Physicochemical and Stability Profiles

• Hydrolytic Stability : Carbamates generally exhibit moderate hydrolytic stability under physiological conditions. The target compound’s methyl-substituted benzoate may slow esterase-mediated degradation compared to unsubstituted analogues (e.g., methyl 3-hydroxybenzoate in ) .
• Thermal Properties : Methyl groups on the benzoate ring likely increase melting point (>100°C estimated) relative to compounds with smaller substituents, aligning with trends observed in triazine herbicides () .